Cas no 2021236-22-4 (Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate)

• Product Name: Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate
• CAS No: 2021236-22-4
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD31543823
• CID: 4633718
• Update Time: 2025-05-20

Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate
• SY128988

• MDL： MFCD31543823
• Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)9-8(11)4-3-7-5-12-6-13(7)9/h3-6H,2H2,1H3
• InChI Key： RFOLYKBIRFWGQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CN=CN2C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 43.6

Additional information on Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate

Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate: A Comprehensive Overview

Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate, with the CAS number 2021236-22-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and potential applications in drug development. The structure of Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate features a fused imidazole and pyridine ring system, with a chlorine substituent at the 6-position and an ethoxycarbonyl group at the 5-position. These structural elements contribute to its distinctive chemical properties and reactivity.

The synthesis of Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate involves a series of carefully designed organic reactions. Researchers have employed various methodologies to construct the imidazopyridine core, including cyclization reactions and nucleophilic substitutions. The introduction of the ethoxycarbonyl group is typically achieved through esterification reactions, while the chlorine substituent is introduced via electrophilic substitution or other halogenation techniques. These synthetic routes highlight the versatility of imidazopyridines as building blocks in organic synthesis.

Recent studies have focused on the biological activity of Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate and its derivatives. Preclinical research has demonstrated that this compound exhibits potent activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has shown promise in modulating key cellular pathways involved in inflammation and neurodegenerative diseases. These findings underscore the importance of further investigation into its therapeutic applications.

In terms of pharmacokinetics, Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate has been evaluated for its absorption, distribution, metabolism, and excretion profiles. Early studies indicate that it possesses favorable pharmacokinetic properties, including moderate bioavailability and limited metabolic liabilities. However, further research is required to fully understand its behavior in vivo and optimize its therapeutic potential.

The development of Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate as a drug candidate has also been supported by advanced computational techniques. Molecular modeling studies have provided insights into its binding interactions with target proteins, while QSAR (Quantitative Structure-Activity Relationship) analyses have helped identify key structural features responsible for its biological activity. These computational approaches have significantly accelerated the drug discovery process and provided a solid foundation for future experimental work.

In conclusion, Ethyl 6-Chloroimidazo[1,5-a]pyridine-5-carboxylate represents a promising compound with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with its favorable biological properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing modern medicine.